Cas no 1804058-12-5 (5-Hydroxy-2-methoxyphenylhydrazine)

• Product Name: 5-Hydroxy-2-methoxyphenylhydrazine
• CAS No: 1804058-12-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 4934477
• Update Time: 2025-06-07

5-Hydroxy-2-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-methoxyphenylhydrazine

• Inchi： 1S/C7H10N2O2/c1-11-7-3-2-5(10)4-6(7)9-8/h2-4,9-10H,8H2,1H3
• InChI Key： ANXPRHOYBVVQLI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1NN)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 0.8
• Topological Polar Surface Area: 67.5

Additional information on 5-Hydroxy-2-methoxyphenylhydrazine

5-Hydroxy-2-methoxyphenylhydrazine (CAS No. 1804058-12-5): An Overview of Its Properties and Applications

5-Hydroxy-2-methoxyphenylhydrazine (CAS No. 1804058-12-5) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This comprehensive overview aims to provide a detailed insight into the properties, synthesis, and potential applications of 5-Hydroxy-2-methoxyphenylhydrazine.

Chemical Structure and Physical Properties

5-Hydroxy-2-methoxyphenylhydrazine is a derivative of phenylhydrazine, characterized by the presence of a hydroxyl group (-OH) at the 5-position and a methoxy group (-OCH3) at the 2-position on the phenyl ring. The molecular formula of 5-Hydroxy-2-methoxyphenylhydrazine is C9H11N3O2, with a molecular weight of approximately 197.19 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

The presence of the hydroxyl and methoxy groups imparts unique chemical reactivity to 5-Hydroxy-2-methoxyphenylhydrazine. These functional groups can participate in various chemical reactions, making the compound a valuable intermediate in organic synthesis. For instance, the hydroxyl group can undergo esterification, etherification, and oxidation reactions, while the methoxy group can be involved in demethylation or substitution reactions.

Synthesis and Preparation

The synthesis of 5-Hydroxy-2-methoxyphenylhydrazine can be achieved through several methods. One common approach involves the reaction of 2-methoxyphenol with hydrazine hydrate in the presence of an acid catalyst. This reaction typically proceeds via nucleophilic substitution, where the hydrazine molecule attacks the phenol to form the desired product. Another method involves the reduction of 5-hydroxy-2-methoxybenzonitrile using a suitable reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst.

The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing 5-Hydroxy-2-methoxyphenylhydrazine. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation.

Applications in Pharmaceuticals

5-Hydroxy-2-methoxyphenylhydrazine has shown promise in pharmaceutical research due to its potential biological activities. Studies have indicated that this compound exhibits antioxidant properties, which can be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant activity of 5-Hydroxy-2-methoxyphenylhydrazine is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation.

In addition to its antioxidant properties, 5-Hydroxy-2-methoxyphenylhydrazine has been investigated for its anti-inflammatory effects. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that 5-Hydroxy-2-methoxyphenylhydrazine may have therapeutic potential in treating inflammatory conditions.

Potential Uses in Organic Synthesis

Beyond its pharmaceutical applications, 5-Hydroxy-2-methoxyphenylhydrazine is a versatile intermediate in organic synthesis. Its reactivity makes it useful in the preparation of various organic compounds with diverse functionalities. For example, it can be used as a building block for synthesizing heterocyclic compounds such as pyrroles and indoles, which are important scaffolds in drug discovery.

The hydrazine functionality of 5-Hydroxy-2-methoxyphenylhydrazine can also participate in condensation reactions with aldehydes or ketones to form hydrazones or semicarbazones. These derivatives have found applications as intermediates in the synthesis of dyes, pesticides, and other fine chemicals.

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